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Compound of Interest

Compound Name: Basic Yellow 87

Cat. No.: B1141925 Get Quote

This technical guide provides an in-depth overview of the chemical compound Basic Yellow 87,

catering to researchers, scientists, and professionals in drug development. It covers its

nomenclature, chemical and physical properties, and common applications.

Nomenclature
IUPAC Name: N-methyl-N-[(E)-(1-methylpyridin-1-ium-4-yl)methylideneamino]aniline;methyl

sulfate[1][2][3]

CAS Number: 68259-00-7[1][3]

Synonyms
Basic Yellow 87 is known by a variety of synonyms in commercial and scientific contexts.

These include:

Maxilon yellow 4GL[1][2][3][4][5]

Vibracolor Citrus Gelb (Vibracolor Citrus Yellow)[1][3]

Pyridinium, 1-methyl-4-[(methylphenylhydrazono)methyl]-, methyl sulfate[1][5][6]

C.I. Basic Yellow 87[1][5][6]

Calcozine Yellow FW[4][7]
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Cationic Yellow M 4GL[4][8]

CITRUS YELLOW[1][5]

COLOREX BY87[1][5]

EINECS 269-503-2[1][6]

4-FORMYL-1-METHYLPYRIDINIUM METHYL SULFATE,

METHYLPHENYLHYDRAZONE[1][5]

Pyridinium, 1-methyl-4-((2-methyl-2-phenylhydrazinylidene)methyl)-, methyl sulfate (1:1)[1]

[5]

Chemical and Physical Properties
A summary of the key quantitative data for Basic Yellow 87 is presented in the table below,

compiled from various sources.

Property Value Source(s)

Molecular Formula C15H19N3O4S [1][2][3]

Molecular Weight 337.4 g/mol [1][2][3]

Appearance
Yellow to Orange Solid

Crystalline Powder
[3]

Melting Point 140°C (decomposes) [3]

Solubility in Water 40 g/L at 20°C [3]

log Pow -1.69 [9]

Experimental Protocols
While detailed experimental protocols for the synthesis or analysis of Basic Yellow 87 are not

extensively available in the public domain, its primary application is in the cosmetics industry as

a hair dye.[9][10] The Cosmetic Ingredient Review (CIR) has assessed its safety for this use.[1]

[9] Formulations for semi-permanent hair dyes may contain up to 1% Basic Yellow 87, while
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coloring shampoos contain up to 0.02%.[9] In oxidative hair dye formulations, it is used at a

final concentration of 0.1% after being mixed with an oxidizing agent.[3][9]

The analytical method cited for assaying the purity of Basic Yellow 87 is High-Performance

Liquid Chromatography (HPLC), with a specified minimum assay of 80.0%.[3]

Logical Relationships
The following diagram illustrates the relationship between the primary identifiers of Basic Yellow

87 and its key characteristics.
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Basic Yellow 87

N-methyl-N-[(E)-(1-methylpyridin-1-ium-4-yl)methylideneamino]aniline;methyl sulfate
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CAS: 68259-00-7
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Pyridinium, 1-methyl-4-[(methylphenylhydrazono)methyl]-, methyl sulfate

Molecular Formula: C15H19N3O4S

Molecular Weight: 337.4 g/mol

Appearance: Yellow Powder
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Caption: A diagram illustrating the core identifiers and properties of Basic Yellow 87.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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